5-[(5-Chloro-2-thienyl)methylene]-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C10H9ClN2OS2
• Molecular Weight: 272.8 g/mol
• IUPAC Name: (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-3-methyl-2-methylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H9ClN2OS2/c1-12-10-13(2)9(14)7(16-10)5-6-3-4-8(11)15-6/h3-5H,1-2H3/b7-5-,12-10?
• InChI Key: INPZOLRPCMYRJM-RPZKDUIZSA-N
• Isomeric SMILES: CN=C1N(C(=O)/C(=C/C2=CC=C(S2)Cl)/S1)C
• SMILES: CN=C1N(C(=O)C(=CC2=CC=C(S2)Cl)S1)C

Description

5-[(5-Chloro-2-thienyl)methylene]-3-methyl-2-(methylimino)-1,3-thiazolidin-4-one, commonly known as CTM, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. CTM belongs to the class of thiazolidinone derivatives and has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of CTM is not fully understood. However, it is believed that CTM exerts its biological activities by modulating various signaling pathways. CTM has been found to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. CTM has also been found to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant enzymes.
Biochemical and Physiological Effects:
CTM has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. CTM has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, CTM has been found to induce apoptosis and inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

CTM has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. Additionally, CTM has been found to exhibit various biological activities, which makes it a promising compound for further study. However, there are also some limitations to using CTM in lab experiments. CTM has low solubility in water, which can make it difficult to dissolve in aqueous solutions. Additionally, CTM has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of CTM. One direction is to further investigate the mechanism of action of CTM. This will help to better understand how CTM exerts its biological activities and may lead to the development of more potent derivatives. Another direction is to study the pharmacokinetics of CTM in vivo. This will help to determine the optimal dosage and administration route for CTM. Additionally, further studies are needed to investigate the potential therapeutic applications of CTM, particularly in the treatment of inflammatory and cancer-related diseases.

Synthesis Methods

CTM can be synthesized using a variety of methods, including the reaction of 5-chloro-2-thiophenecarboxaldehyde with 3-methyl-2-aminothiazolidin-4-one in the presence of a base catalyst. Another method involves the reaction of 5-chloro-2-thiophenecarboxaldehyde with methylamine and thiosemicarbazide in the presence of a base catalyst. The yield of CTM using these methods ranges from 60-85%.

Scientific Research Applications

CTM has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. CTM has also been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. Additionally, CTM has been found to exhibit anticancer properties by inducing apoptosis and inhibiting the proliferation of cancer cells.